Cas no 1218151-30-4 (1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo-)
1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo-
- succinimidyl butanoic acid
- 2-(2,5-dioxopyrrolidin-1-yl)butanoic acid
- Z359715718
-
- Inchi: 1S/C8H11NO4/c1-2-5(8(12)13)9-6(10)3-4-7(9)11/h5H,2-4H2,1H3,(H,12,13)
- InChI Key: ZDNGLXCKYXBSRI-UHFFFAOYSA-N
- SMILES: O=C1CCC(N1C(C(=O)O)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: -0.3
- Topological Polar Surface Area: 74.7
1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7549754-0.05g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-7549754-0.1g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 0.1g |
$140.0 | 2025-02-20 | |
| Enamine | EN300-7549754-0.25g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 0.25g |
$200.0 | 2025-02-20 | |
| Enamine | EN300-7549754-0.5g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 0.5g |
$374.0 | 2025-02-20 | |
| Enamine | EN300-7549754-1.0g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 1.0g |
$499.0 | 2025-02-20 | |
| Enamine | EN300-7549754-2.5g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 2.5g |
$978.0 | 2025-02-20 | |
| Enamine | EN300-7549754-5.0g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 5.0g |
$1448.0 | 2025-02-20 | |
| Enamine | EN300-7549754-10.0g |
2-(2,5-dioxopyrrolidin-1-yl)butanoic acid |
1218151-30-4 | 95.0% | 10.0g |
$2146.0 | 2025-02-20 | |
| Aaron | AR028O4N-50mg |
2-(2,5-dioxopyrrolidin-1-yl)butanoicacid |
1218151-30-4 | 95% | 50mg |
$155.00 | 2025-02-16 | |
| Aaron | AR028O4N-100mg |
2-(2,5-dioxopyrrolidin-1-yl)butanoicacid |
1218151-30-4 | 95% | 100mg |
$218.00 | 2025-02-16 |
1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo-
Introduction to 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- (CAS No. 1218151-30-4)
1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- (CAS No. 1218151-30-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-Ethyl-2,5-dioxopyrrolidine-1-acetic acid, is characterized by its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.
The chemical structure of 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- is defined by its pyrrolidine ring with an acetic acid group attached at the 1-position and two ketone groups at the 2 and 5 positions. The presence of the ethyl group at the α-position of the acetic acid moiety adds to its structural complexity and contributes to its unique properties. The molecular formula of this compound is C9H13NO4, and its molecular weight is approximately 199.20 g/mol.
The synthesis of α-Ethyl-2,5-dioxopyrrolidine-1-acetic acid has been explored through various routes, each offering different advantages in terms of yield and purity. One common method involves the cyclization of an appropriate amino acid derivative followed by oxidation to form the dioxo groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as using metal-catalyzed reactions or microwave-assisted synthesis. These improvements have not only enhanced the yield but also reduced the formation of by-products and minimized environmental impact.
In terms of biological properties, 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- has shown promising activity in several areas of research. Studies have indicated that this compound exhibits anti-inflammatory and analgesic effects, making it a potential candidate for the development of new therapeutic agents. The mechanism of action is believed to involve the inhibition of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that it may have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.
The pharmacokinetic profile of α-Ethyl-2,5-dioxopyrrolidine-1-acetic acid has also been investigated to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable distribution profile, which are essential characteristics for a drug candidate. However, further studies are needed to optimize its pharmacokinetics and ensure its safety and efficacy in clinical settings.
Clinical trials are currently underway to evaluate the therapeutic potential of 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo-. Early results from phase I trials have demonstrated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and warrant further investigation in larger patient populations. The ongoing research aims to explore its efficacy in treating conditions such as chronic pain, inflammation, and neurodegenerative disorders.
In addition to its therapeutic applications, α-Ethyl-2,5-dioxopyrrolidine-1-acetic acid has also been studied for its potential use as a research tool in understanding biological processes. Its ability to modulate specific pathways makes it a valuable compound for investigating disease mechanisms and developing new treatment strategies. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to fully harness its potential.
The future prospects for 1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo- are promising. As more data become available from ongoing studies and clinical trials, it is likely that this compound will play a significant role in advancing our understanding of various biological processes and contributing to the development of novel therapeutic agents. Researchers continue to explore new applications and optimize existing methods to enhance its effectiveness and safety.
1218151-30-4 (1-Pyrrolidineacetic acid, α-ethyl-2,5-dioxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)